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Introduction

Trimethylolpropane diallyl ether (TMPDE) is an unsaturated allyl ether recognized for its role
as a versatile chemical intermediate. Structurally, it possesses two allyl ether groups and a
primary hydroxyl group, enabling it to participate in a variety of chemical reactions, including
polymerization and esterification. It is synthesized via the Williamson ether synthesis from
trimethylolpropane and allyl chloride.[1][2] Commercial TMPDE is typically a mixture of mono-,
di-, and tri-allyl ethers, with the di-ether being the predominant component.[3] This composition
makes it an effective air-drying agent, and it is widely used in the manufacturing of resins
(unsaturated polyester, polyurethane, epoxy), coatings, and adhesives.[4] A thorough
understanding of its physical properties is crucial for its application in research and industrial
settings, ensuring proper handling, process optimization, and safety.

Core Physical Properties

The physical characteristics of trimethylolpropane diallyl ether liquid are well-documented
across various chemical suppliers and safety data sheets. These properties are essential for
handling, storage, and application of the compound.
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Data Presentation

The quantitative physical properties of trimethylolpropane diallyl ether are summarized in the
table below for clear reference and comparison.

Property Value Reference(s)
2,2-bis(prop-2-
UPAC Name enoxyniithzl)butan—l—ol el
CAS Number 682-09-7 [3][6][71[8]
Molecular Formula C12H2203 [8][9]
Molecular Weight 214.30 g/mol [51[6]1[8]1[10]
Appearance C.Zolf)rless and transparent BIAI7]
liquid
Boiling Point 135 °C at 13 mmHg (17.3 kPa)  [3][6][7][8][10][11][12][13]
Melting Point -80 °C [3]
Density 0.955 g/mL at 25 °C [6][71[81[10][1 1][13][14]
Refractive Index (n20/D) 1.458 [316][71[8][10][11][13][14]
Viscosity 13- 20 mPa-s at 23-25 °C [3114][15]
Flash Point 110 - 127 °C (closed cup) [B1[7][12][14]
Water Solubility Practically insoluble; approx. 3 BIAEIL3IL6]
g/L at 20 °C
Vapor Pressure 0.17 - 0.23 Paat 25 °C [8][13][16]
Hydroxyl Value 260 - 290 mg KOH/g [31[4][15]
LogP (Octanol/Water) 1.4-3.0at20-25°C [81[13]
Surface Tension 50 mN/m at 1 g/L and 20 °C [8][13]

Experimental Protocols
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The determination of the physical properties of chemical liquids like trimethylolpropane diallyl
ether is governed by standardized experimental protocols. These methods ensure accuracy,
reproducibility, and comparability of data across different laboratories. Below are detailed
methodologies for key experiments.

Determination of Boiling Point at Reduced Pressure

Given that TMPDE has a high boiling point at atmospheric pressure and may decompose, its
boiling point is typically determined under reduced pressure (vacuum). The principles are
similar to standard boiling point determination, focusing on the temperature at which the vapor
pressure of the liquid equals the applied pressure.[17][18]

Methodology (Based on principles of ASTM D1160):

e Apparatus Setup: A distillation apparatus is assembled, consisting of a round-bottom flask
(distilling flask), a condenser, a receiving flask, and a thermometer placed to measure the
vapor temperature. The entire system is connected to a vacuum pump with a manometer or
vacuum gauge to accurately measure the pressure.

o Sample Preparation: A measured volume of the TMPDE liquid is placed into the distilling
flask along with boiling chips to ensure smooth boiling.

o System Evacuation: The system is sealed and the vacuum pump is started to reduce the
pressure to the desired level (e.g., 13 mmHg).

o Heating: The distilling flask is gently heated using a heating mantle. The heating rate is
controlled to achieve a slow and steady distillation rate (typically 3-5 mL per minute).[19]

e Equilibrium and Measurement: The temperature is recorded when the liquid is boiling
steadily and a constant temperature is observed on the thermometer. This equilibrium
temperature, where vapor and liquid are in balance, is the boiling point at that specific
reduced pressure.

e Pressure Correction (Optional): If needed, the boiling point at a different pressure can be
estimated using a pressure-temperature nomograph or the Clausius-Clapeyron equation,
although direct measurement is preferred for accuracy.
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Determination of Density

The density of a liquid is its mass per unit volume. For precise measurements, a digital density
meter operating on the oscillating U-tube principle is commonly used, as described in ASTM
D4052.[7][10][15][20][21]

Methodology (ASTM D4052):

Apparatus: A digital density meter equipped with a thermostatically controlled oscillating U-
tube.

» Calibration: The instrument is calibrated before use with two reference standards, typically
dry air and high-purity water, at the specified temperature (e.g., 25 °C).

o Sample Injection: A small volume (approximately 1-2 mL) of the TMPDE sample is injected
into the U-tube, ensuring no air bubbles are present.[20] The instrument can handle both
manual and automated injection.

o Measurement: The instrument measures the change in the oscillation frequency of the U-
tube when filled with the sample. This frequency is directly related to the density of the liquid.
The temperature of the cell is precisely controlled during the measurement.

o Data Output: The instrument automatically calculates and displays the density of the sample
in g/mL or kg/m 3.

Determination of Refractive Index

The refractive index is a fundamental physical property that measures how light propagates
through a substance. It is determined using a refractometer according to standard methods like
ASTM D1218.[9][13][16][22]

Methodology (ASTM D1218):

o Apparatus: A calibrated refractometer (e.g., an Abbe-type refractometer) with a light source,
typically a sodium lamp (D-line, 589 nm), and a means for temperature control.[22]

» Calibration: The instrument is calibrated using a standard of known refractive index.
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Sample Application: A few drops of the TMPDE liquid are placed on the prism of the
refractometer. The prisms are then closed and clamped.

Temperature Control: The sample is allowed to equilibrate to the desired temperature (e.qg.,
20 °C) by circulating water from a constant-temperature bath through the prisms.

Measurement: The user looks through the eyepiece and adjusts the instrument until the
dividing line between the light and dark fields is sharp and centered on the crosshairs. The
refractive index is then read from the instrument's scale.

Reporting: The result is reported as nD”T, where T is the temperature in degrees Celsius and
D refers to the sodium D-line.

Determination of Viscosity

Viscosity measures a fluid's resistance to flow. For transparent liquids like TMPDE, kinematic

viscosity is often measured using a glass capillary viscometer, following a procedure like ASTM
D445.[3][6][11][23][24]

Methodology (ASTM D445):

Apparatus: A calibrated glass capillary viscometer (e.g., Ubbelohde type), a constant-
temperature bath, and a timer.

Sample Preparation: The viscometer is filled with the TMPDE sample and placed vertically in
the constant-temperature bath until it reaches thermal equilibrium (e.g., at 23 °C).

Flow Measurement: The liquid is drawn up through the capillary tube by suction to a point
above the upper timing mark. The suction is released, and the liquid is allowed to flow down
under gravity.

Timing: The time it takes for the leading edge of the liquid meniscus to pass from the upper
timing mark to the lower timing mark is accurately measured.

Calculation: The kinematic viscosity (v) is calculated by multiplying the measured flow time
(t) by the viscometer's calibration constant (C): v = C x t. The result is typically reported in
centistokes (cSt) or mma/s.
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» Dynamic Viscosity: If the density (p) of the liquid is known at the same temperature, the
dynamic viscosity (n) can be calculated by multiplying the kinematic viscosity by the density:
n=v x p. The result is reported in centipoise (cP) or mPa-s.[11]

Mandatory Visualization

The following diagrams illustrate key experimental and logical workflows related to the
characterization of trimethylolpropane diallyl ether.

Williamson Ether Synthesis Pathway for TMPDE
Trimethylolpropane
(Alcohol)

Deprotonation

TMP Alkoxide Allyl Chloride
(Nucleophile) (Alkyl Halide)

SN2 Reaction

Strong Base
(e.g., NaOH)

Trimethylolpropane Diallyl Ether
+ NaCl + H20

Click to download full resolution via product page

Caption: Simplified reaction pathway for the synthesis of TMPDE.
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Experimental Workflow: Boiling Point Determination at Reduced Pressure
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Caption: Workflow for determining boiling point under vacuum.

© 2025 BenchChem. All rights reserved.

7/9

Tech Support


https://www.benchchem.com/product/b1266098?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266098?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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